1-(3-chlorophenyl)-4-(1-methyl-4-piperidinyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-(1-methylpiperidin-4-yl)piperazine
• InChI: InChI=1S/C16H24ClN3/c1-18-7-5-15(6-8-18)19-9-11-20(12-10-19)16-4-2-3-14(17)13-16/h2-4,13,15H,5-12H2,1H3
• InChI Key: YYQCCEWNNWORIB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H24ClN3
• Molecular Weight: 293.83 g/mol

Description

1-(3-chlorophenyl)-4-(1-methyl-4-piperidinyl)piperazine, also known as mCPP, is a synthetic compound that belongs to the phenylpiperazine class of drugs. It was first synthesized in the 1970s and has been used in scientific research to study the effects of serotonin on the central nervous system.

Mechanism of Action

MCPP acts as a partial agonist at both the 5-HT1A and 5-HT2 receptors, which are G protein-coupled receptors that are involved in the regulation of various physiological processes. The activation of these receptors by 1-(3-chlorophenyl)-4-(1-methyl-4-piperidinyl)piperazine leads to the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which can have both excitatory and inhibitory effects on the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to induce anxiety-like behavior in animal models, which is thought to be due to its effects on the 5-HT1A and 5-HT2 receptors. It has also been shown to increase body temperature and heart rate, as well as cause changes in blood pressure and respiration. These effects are thought to be mediated by the release of neurotransmitters such as serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-4-(1-methyl-4-piperidinyl)piperazine in lab experiments is that it can be used to study the effects of serotonin on the central nervous system, which is important for understanding the underlying mechanisms of anxiety disorders. However, one limitation is that this compound has been shown to have a high degree of variability in its effects, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(3-chlorophenyl)-4-(1-methyl-4-piperidinyl)piperazine. One area of interest is the development of new compounds that target the 5-HT1A and 5-HT2 receptors with greater selectivity and efficacy. Another area of interest is the use of this compound in combination with other drugs to study the interactions between different neurotransmitter systems. Finally, there is a need for further research on the long-term effects of this compound on the central nervous system, particularly with regard to its potential for inducing anxiety disorders.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-4-(1-methyl-4-piperidinyl)piperazine involves the reaction of 1-(3-chlorophenyl)piperazine with 1-methyl-4-piperidinol in the presence of a strong acid catalyst. The resulting product is then purified using various chromatographic techniques. The yield of this compound is typically around 50-60%, and the purity can be increased through further purification steps.

Scientific Research Applications

MCPP has been used in scientific research to study the effects of serotonin on the central nervous system. It acts as a partial agonist at both the 5-HT1A and 5-HT2 receptors, which are involved in the regulation of mood, anxiety, and cognition. 1-(3-chlorophenyl)-4-(1-methyl-4-piperidinyl)piperazine has been shown to induce anxiety-like behavior in animal models, which has led to its use as a pharmacological tool for studying anxiety disorders.